Cas no 303146-96-5 (Ethyl 6-chloro-5-cyano-2-phenylnicotinate)

• Product Name: Ethyl 6-chloro-5-cyano-2-phenylnicotinate
• CAS No: 303146-96-5
• CID: 4644471
• Update Time: 2025-11-01

Ethyl 6-chloro-5-cyano-2-phenylnicotinate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-CHLORO-5-CYANO-2-PHENYLNICOTINATE
• Ethyl 6-chloro-5-cyano-2-phenylnicotinate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Ethyl 6-chloro-5-cyano-2-phenylnicotinate

Comprehensive Overview of Ethyl 6-chloro-5-cyano-2-phenylnicotinate (CAS No. 303146-96-5)

Ethyl 6-chloro-5-cyano-2-phenylnicotinate (CAS No. 303146-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nicotinate backbone, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its chloro and cyano functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for high-performance intermediates like Ethyl 6-chloro-5-cyano-2-phenylnicotinate has surged, driven by advancements in precision medicine and sustainable agriculture. This compound is often explored in the context of heterocyclic chemistry, a field that dominates modern organic synthesis. Its structural features make it a valuable building block for designing novel bioactive molecules, aligning with the growing trend of targeted drug discovery and green chemistry initiatives.

One of the most frequently searched questions related to CAS No. 303146-96-5 revolves around its synthetic pathways and industrial-scale production. Scientists and manufacturers are keen to optimize its synthesis to reduce costs and environmental impact. The compound’s phenyl and ester moieties further enhance its applicability in catalysis and polymer chemistry, making it a topic of interest in both academic and industrial forums.

Another hot topic linked to Ethyl 6-chloro-5-cyano-2-phenylnicotinate is its role in crop protection formulations. With the global push toward sustainable farming, researchers are investigating its derivatives as potential eco-friendly pesticides. This aligns with the broader industry shift away from traditional, environmentally harmful chemicals. The compound’s cyano group is particularly noteworthy for its ability to modulate biological activity, a feature highly sought after in agrochemical innovation.

From a pharmaceutical perspective, Ethyl 6-chloro-5-cyano-2-phenylnicotinate is often discussed in the context of kinase inhibitors and anticancer agents. Its molecular framework is compatible with structure-activity relationship (SAR) studies, a critical tool in modern drug design. The compound’s chloro substituent is known to influence binding affinity, making it a focal point for medicinal chemistry research. This has led to a spike in searches for its patent status and clinical relevance.

The analytical characterization of CAS No. 303146-96-5 is another area of high interest. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to ensure purity and quality. These methods are frequently queried by quality control professionals and researchers aiming to validate the compound’s integrity for their applications. The rise of AI-driven drug discovery has also amplified the need for reliable chemical databases featuring compounds like this one.

In summary, Ethyl 6-chloro-5-cyano-2-phenylnicotinate (CAS No. 303146-96-5) is a multifaceted compound with broad relevance in life sciences and industrial chemistry. Its unique properties and adaptability to diverse applications ensure its continued prominence in scientific literature and commercial ventures. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.